Cas no 1135916-92-5 (2-amino-2-(4-chloro-3-fluorophenyl)acetic acid hydrochloride)

• Product Name: 2-amino-2-(4-chloro-3-fluorophenyl)acetic acid hydrochloride
• CAS No: 1135916-92-5
• MF: C₈H₈Cl₂FNO₂
• MW: 240.059023857117
• CID: 3154245
• PubChem ID: 24730352
• Update Time: 2025-05-24

2-amino-2-(4-chloro-3-fluorophenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-chloro-3-fluorophenyl)acetic acid hydrochloride
• AKOS030673882
• CS-0308500
• AB32539
• EN300-122764
• MFCD07371462
• N12441
• 2-AMINO-2-(4-CHLORO-3-FLUOROPHENYL)ACETICACID HCL
• SCHEMBL2834107
• Z1696091766
• 2-AMINO-2-(4-CHLORO-3-FLUOROPHENYL)ACETICACIDHCL
• rac-amino-(4-chloro-3-fluoro-phenyl)-acetic acid hydrochloride
• OCAODCXJDZSULF-UHFFFAOYSA-N
• 2-amino-2-(4-chloro-3-fluorophenyl)acetic acid;hydrochloride
• 1135916-92-5

• Inchi： 1S/C8H7ClFNO2.ClH/c9-5-2-1-4(3-6(5)10)7(11)8(12)13;/h1-3,7H,11H2,(H,12,13);1H
• InChI Key： OCAODCXJDZSULF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(C(=O)O)N.Cl

Computed Properties

• Exact Mass: 238.9916120g/mol
• Monoisotopic Mass: 238.9916120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(4-chloro-3-fluorophenyl)acetic acid hydrochloride

Comprehensive Overview of 2-amino-2-(4-chloro-3-fluorophenyl)acetic acid hydrochloride (CAS No. 1135916-92-5)

2-amino-2-(4-chloro-3-fluorophenyl)acetic acid hydrochloride (CAS No. 1135916-92-5) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound, characterized by its unique chloro-fluorophenyl moiety, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features, including the amino acid backbone and hydrochloride salt form, enhance solubility and stability, making it valuable for drug development and analytical applications.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged due to their role in designing next-generation therapeutics. Researchers frequently search for terms like "fluorophenyl derivatives in drug discovery" or "CAS 1135916-92-5 applications," reflecting the compound's relevance in modern medicinal chemistry. Its chiral center and hydrogen-bonding capacity further contribute to its utility in asymmetric synthesis and enzyme inhibition studies.

The compound's hydrochloride salt form (CAS No. 1135916-92-5) is particularly notable for its improved bioavailability, a topic frequently explored in forums discussing "pharmaceutical salt selection strategies." This attribute aligns with industry trends favoring optimized drug formulations. Additionally, its 4-chloro-3-fluorophenyl group is a hotspot for structure-activity relationship (SAR) studies, often linked to queries such as "halogenated amino acids in oncology" or "fluorine in CNS drug design."

From a synthetic perspective, 2-amino-2-(4-chloro-3-fluorophenyl)acetic acid hydrochloride is synthesized via multi-step organic reactions, including halogenation and amidation. Laboratories prioritize its purity, as evidenced by searches for "HPLC methods for CAS 1135916-92-5" or "NMR characterization of fluorophenyl amino acids." These analytical requirements underscore its role in high-precision research.

Environmental and regulatory considerations also shape discussions around this compound. While not classified as hazardous, its halogenated nature prompts interest in "green chemistry approaches for halogenated intermediates." This aligns with the broader shift toward sustainable pharmaceutical manufacturing, a recurring theme in scientific literature and patent filings.

In conclusion, 2-amino-2-(4-chloro-3-fluorophenyl)acetic acid hydrochloride (CAS No. 1135916-92-5) exemplifies the intersection of structural complexity and therapeutic potential. Its applications span drug discovery, material science, and analytical chemistry, making it a compound of enduring interest in both academic and industrial settings.